4-fluoro-N-mesityl-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 4-fluoro-3-morpholin-4-ylsulfonyl-N-(2,4,6-trimethylphenyl)benzamide
• InChI: InChI=1S/C20H23FN2O4S/c1-13-10-14(2)19(15(3)11-13)22-20(24)16-4-5-17(21)18(12-16)28(25,26)23-6-8-27-9-7-23/h4-5,10-12H,6-9H2,1-3H3,(H,22,24)
• InChI Key: VJRCCRNPWMNNJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCOCC3)C
• Molecular Formula: C20H23FN2O4S
• Molecular Weight: 406.5 g/mol

Description

4-fluoro-N-mesityl-3-(4-morpholinylsulfonyl)benzamide, also known as FMMS, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FMMS belongs to the class of compounds known as sulfonylureas, which are commonly used as antidiabetic drugs. However, FMMS has been found to have a wider range of applications beyond its antidiabetic properties. In

Mechanism of Action

Target of Action

The primary target of 4-fluoro-N-mesityl-3-(4-morpholinylsulfonyl)benzamide is the Succinate Dehydrogenase (SDH) enzyme . SDH plays a crucial role in the citric acid cycle and the electron transport chain, which are key biochemical pathways in cellular respiration.

Mode of Action

This compound interacts with its target, SDH, by forming hydrogen bonds and pi-pi interactions . This interaction inhibits the activity of SDH, leading to changes in the biochemical pathways it is involved in .

Biochemical Pathways

The inhibition of SDH affects the citric acid cycle and the electron transport chain . These pathways are responsible for the production of ATP, the primary energy currency of the cell. The inhibition of SDH can therefore disrupt energy production in the cell.

Result of Action

The inhibition of SDH by this compound leads to a disruption in energy production in the cell . This can have various effects at the molecular and cellular level, depending on the specific cell type and the organism’s overall physiological state.